Cas no 1396673-38-3 (2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide
• CAS No: 1396673-38-3
• MF: C₁₇H₁₉N₇O
• MW: 337.379061937332
• CID: 6222808
• PubChem ID: 71794893
• Update Time: 2025-10-29

2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide
• AKOS024545633
• 2-(1H-1,2,3-benzotriazol-1-yl)-N-[6-(piperidin-1-yl)pyrimidin-4-yl]acetamide
• F6257-2527
• 2-(benzotriazol-1-yl)-N-(6-piperidin-1-ylpyrimidin-4-yl)acetamide
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(6-(piperidin-1-yl)pyrimidin-4-yl)acetamide
• 1396673-38-3

• Inchi： 1S/C17H19N7O/c25-17(11-24-14-7-3-2-6-13(14)21-22-24)20-15-10-16(19-12-18-15)23-8-4-1-5-9-23/h2-3,6-7,10,12H,1,4-5,8-9,11H2,(H,18,19,20,25)
• InChI Key： PJQJDIITQKGTCX-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=N1)NC1=CC(=NC=N1)N1CCCCC1

Computed Properties

• Exact Mass: 337.16510826g/mol
• Monoisotopic Mass: 337.16510826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide

Comprehensive Analysis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide (CAS No. 1396673-38-3)

The compound 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide (CAS No. 1396673-38-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining a benzotriazole moiety with a piperidine-substituted pyrimidine core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or a modulator of protein-protein interactions, which are hot topics in modern medicinal chemistry.

One of the key features of 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide is its versatility. The benzotriazole group is known for its stability and ability to participate in hydrogen bonding, while the piperidine ring adds lipophilicity, which can enhance membrane permeability. This combination is often sought after in the design of bioactive molecules, especially those targeting central nervous system (CNS) disorders. Recent studies have explored its potential in addressing neurodegenerative diseases, a field that has seen exponential growth due to the aging global population.

In the context of current trends, the demand for novel small-molecule inhibitors and heterocyclic compounds is rising, driven by advancements in personalized medicine and targeted therapies. 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide fits perfectly into this narrative, as its scaffold can be modified to improve selectivity and efficacy. Questions like "What are the latest breakthroughs in kinase inhibitor design?" or "How do heterocyclic compounds improve drug bioavailability?" are frequently searched in academic and industrial circles, highlighting the relevance of this compound.

From a synthetic chemistry perspective, the preparation of 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide involves multi-step organic transformations, including condensation and cyclization reactions. The pyrimidine core is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Researchers are also investigating greener synthesis routes to align with the growing emphasis on sustainable chemistry, another trending topic in the scientific community.

Another area of interest is the compound's potential applications in cancer research. Given the increasing prevalence of cancer worldwide, there is a pressing need for innovative therapeutics. The benzotriazole and piperidine motifs in this compound have been associated with antitumor activity in preliminary studies, making it a subject of ongoing investigation. Searches such as "new small molecules for cancer therapy" or "piperidine derivatives in oncology" reflect the public's and researchers' curiosity about such developments.

In summary, 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(piperidin-1-yl)pyrimidin-4-ylacetamide (CAS No. 1396673-38-3) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable tool for drug discovery and other scientific endeavors. As the fields of medicinal chemistry and biotechnology continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping future innovations.